2-[(2,5-Dimethyl-furan-3-carbonyl)-amino]-3-phenyl-propionic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
- DMFCA can serve as a substrate for biocatalytic processes. Microorganisms and enzymes can transform it into valuable products, such as furanic platform molecules. These bioconversion methods offer cost-effective and environmentally friendly alternatives for producing fuels and polymer precursors .
- DMFCA is a promising building block for sustainable polymers. When combined with ethylene glycol, it forms Polyethylene 2,5-furandicarboxylate (PEF) . PEF is an eco-friendly alternative to petroleum-based polyethylene terephthalate (PET) and finds applications in packaging materials and textiles .
- Inspired by its potential, researchers have synthesized copolyesters based on FDCA (which includes DMFCA). Examples include:
- DMFCA, derived from cellulose, is a potential biofuel candidate. Researchers explore its use as a renewable gasoline alternative, contributing to sustainable energy solutions .
- Transition metal oxide-modified Au/TiO2 catalysts can facilitate the oxidative esterification of 5-Hydroxymethylfurfural (HMF) , a precursor of DMFCA. This process yields high FDCA conversion, highlighting its potential for industrial applications .
- Streptomyces sp. isolates produce natural furan esters related to DMFCA. These include compounds like 2,5-Bis(hydroxymethyl)furan monoacetate and dimer/trimer derivatives of (hydroxymethyl)furfural. These natural products may have diverse applications .
Biocatalysis and Bioconversion
Polymer Synthesis
Copolyesters
Biofuel Research
Oxidative Esterification
Natural Furan Esters
Mechanism of Action
properties
IUPAC Name |
2-[(2,5-dimethylfuran-3-carbonyl)amino]-3-phenylpropanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO4/c1-10-8-13(11(2)21-10)15(18)17-14(16(19)20)9-12-6-4-3-5-7-12/h3-8,14H,9H2,1-2H3,(H,17,18)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUAPVNIKMOMEAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(=O)NC(CC2=CC=CC=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>43.1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24800870 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.